Cas no 1170019-68-7 (1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine)

• Product Name: 1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine
• CAS No: 1170019-68-7
• MF: C₁₈H₂₁N₃OS
• MW: 327.44384264946
• CID: 6375050
• PubChem ID: 44060089
• Update Time: 2025-11-01

1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine
• VU0643770-1
• AKOS024509206
• 1170019-68-7
• (4-((4-cyclopropylthiazol-2-yl)methyl)piperazin-1-yl)(phenyl)methanone
• 1-benzoyl-4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazine
• [4-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]piperazin-1-yl]-phenylmethanone
• F5461-1141
• CCG-309641

• Inchi： 1S/C18H21N3OS/c22-18(15-4-2-1-3-5-15)21-10-8-20(9-11-21)12-17-19-16(13-23-17)14-6-7-14/h1-5,13-14H,6-12H2
• InChI Key： OJTHMNZXYUNHPP-UHFFFAOYSA-N
• SMILES： S1C=C(C2CC2)N=C1CN1CCN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 327.14053348g/mol
• Monoisotopic Mass: 327.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.7Ų

Additional information on 1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine

Introduction to 1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine (CAS No. 1170019-68-7)

1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine, identified by its CAS number 1170019-68-7, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class, characterized by its six-membered aromatic ring containing two nitrogen atoms. The presence of a benzoyl group at the 1-position and a substituted thiazole ring at the 4-position, along with a cyclopropyl methylpiperazine moiety, endows this molecule with unique pharmacological properties that make it a promising candidate for further investigation.

The benzoyl group is known to enhance the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. Its incorporation into the piperazine core may contribute to improved bioavailability and binding affinity to biological targets. The thiazole ring, a heterocyclic structure containing sulfur and nitrogen, is widely recognized for its biological activity and has been extensively studied in medicinal chemistry due to its role in various pharmacological mechanisms. Specifically, the 4-cyclopropyl-1,3-thiazol-2-yl moiety introduces steric hindrance and electronic properties that can modulate the compound's interaction with biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine with potential target proteins. Studies suggest that this compound may exhibit inhibitory effects on enzymes and receptors involved in neurological disorders, such as serotonin reuptake transporters (SERTs) and dopamine receptors. The unique combination of structural features in this molecule positions it as a versatile scaffold for designing novel therapeutic agents.

In vitro studies have begun to explore the pharmacokinetic properties of 1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate that the compound exhibits moderate solubility in aqueous media and rapid metabolic clearance, which are important considerations for drug development. Additionally, its stability under various pH conditions suggests potential for formulation into oral or parenteral dosage forms.

The synthesis of 1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, cyclization processes, and protection-deprotection techniques to introduce the desired functional groups. Advances in green chemistry principles have also influenced synthetic methodologies, emphasizing sustainable practices such as solvent recovery and catalytic processes.

One of the most compelling aspects of this compound is its potential therapeutic applications. The structural motifs present in 1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine align well with known pharmacophores that have shown efficacy in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. Ongoing research aims to elucidate its mechanism of action by examining its interactions with key neurotransmitter systems. This could pave the way for new treatment paradigms that address unmet medical needs.

The role of computational tools in drug discovery has been instrumental in evaluating the potential of 1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its conformational flexibility and binding affinity profiles. These studies not only accelerate the design process but also help in optimizing lead compounds before moving into expensive wet-lab experiments.

As interest in novel psychoactive substances grows, compounds like 1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine are being scrutinized for their potential applications beyond traditional therapeutic areas. Research into their pharmacological effects may uncover novel mechanisms that could be exploited for treating conditions such as chronic pain or cognitive disorders. The versatility of this molecular scaffold suggests that further exploration could yield derivatives with enhanced specificity and reduced side effects.

The regulatory landscape for pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical translation. Current studies on 1-benzoyl-4-(4-cyclopropyl-1,3-thiazol-2-yl)methylpiperazine are focused on establishing dose-response relationships and identifying potential toxicological liabilities. These efforts are critical for advancing this compound through preclinical development stages towards human trials.

In conclusion,1-benzoyl-4-(4-cyclopropyl-1,3-thiazol...